Cas no 74222-95-0 (Methyl 2-(Isocyanatosulfonyl)benzoate)
74222-95-0 structure
Product Name:Methyl 2-(Isocyanatosulfonyl)benzoate
CAS No:74222-95-0
MF:C9H7NO5S
MW:241.220581293106
CID:571890
PubChem ID:156281
Update Time:2025-04-19
Methyl 2-(Isocyanatosulfonyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-(isocyanatosulfonyl)-, methyl ester
- methyl 2-isocyanatosulfonylbenzoate
- Methyl 2-(isocyanatosulphonyl)benzoate
- methyl 2-[(oxomethylidene)sulfamoyl]benzoate
- (2-Carbomethoxyphenyl)sulfonyl isocyanate
- 2-(Carbomethoxy)benzenesulfonyl isocyanate
- 2-(Methoxycarbonyl)benzenesulfonyl isocyanate
- 2-(Methoxycarbonyl)phenylsulfonyl isocyanate
- Methyl 2-(isocyanatosulfonyl)benzoate
- methyl 2-(isocyanatosulfonyl)-benzoate
- 2-(methoxycarbonyl)benzenesulfonylisocyanate
- 74222-95-0
- 2-methoxycarbonylbenzenesulfonylisocyanate
- 2-methoxycarbonylphenylsulfonylisocyanate
- 2-methoxycarbonylbenzenesulfonyl isocyanate
- 2-carbomethoxyphenylsulfonylisocyanate
- 2-carbomethoxybenzenesulfonylisocyanate
- 2-carbomethoxyphenylsulfonyl isocyanate
- Methyl 2(isocyanatosulfonyl)benzoate
- NS00022744
- SCHEMBL6228820
- EINECS 277-779-0
- DTXSID3073630
- 2-methoxycarbonyl-phenylsulphonyl isocyanate
- 2-carbomethoxybenzene-sulfonyl isocyanate
- 2-carbomethoxybenzenesulfonyl isocyanate
- o-carbomethoxybenzenesulfonyl isocyanate
- HVQWYKPSNHGIDD-UHFFFAOYSA-N
- NYK86J2JNA
- 2-methoxycarbonylphenylsulfonyl isocyanate
- Methyl-2-(isocyanatosulfonyl)benzoat
- Benzoic acid, 2-(isocyanatosulfonyl)-, methyl ester
- Methyl 2-(Isocyanatosulfonyl)benzoate
-
- Inchi: 1S/C9H7NO5S/c1-15-9(12)7-4-2-3-5-8(7)16(13,14)10-6-11/h2-5H,1H3
- InChI Key: HVQWYKPSNHGIDD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)OC)(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 241.004
- Monoisotopic Mass: 241.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.2A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 362°C at 760 mmHg
- Flash Point: 172.7°C
- Refractive Index: 1.57
- Solubility: Very slightly soluble (0.34 g/l) (25 º C),
Methyl 2-(Isocyanatosulfonyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M217620-50mg |
Methyl 2-(Isocyanatosulfonyl)benzoate |
74222-95-0 | 50mg |
$184.00 | 2023-05-18 | ||
| TRC | M217620-100mg |
Methyl 2-(Isocyanatosulfonyl)benzoate |
74222-95-0 | 100mg |
$333.00 | 2023-05-18 | ||
| TRC | M217620-250mg |
Methyl 2-(Isocyanatosulfonyl)benzoate |
74222-95-0 | 250mg |
$ 800.00 | 2023-09-07 | ||
| TRC | M217620-500mg |
Methyl 2-(Isocyanatosulfonyl)benzoate |
74222-95-0 | 500mg |
$1292.00 | 2023-05-18 |
Methyl 2-(Isocyanatosulfonyl)benzoate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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